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Compound of Interest

Compound Name: BIO-013077-01

Cat. No.: B1667089 Get Quote

Introduction
BIO-013077-01 is a potent pyrazole-based inhibitor of the Transforming Growth Factor-β (TGF-

β) type I receptor, also known as Activin Receptor-Like Kinase 5 (ALK5).[1][2][3] The TGF-β

signaling pathway is crucial in regulating a wide array of cellular processes, including

proliferation, differentiation, apoptosis, and migration.[1][2][4] Dysregulation of this pathway has

been implicated in various pathologies, such as cancer and fibrosis.[1][2][3][4] Accurate and

consistent preparation of stock solutions is a critical first step for in vitro and in vivo studies

investigating the biological effects of BIO-013077-01. This document provides a detailed

protocol for the preparation, storage, and handling of BIO-013077-01 stock solutions to ensure

experimental reproducibility.

Physicochemical Properties
A summary of the key physicochemical properties of BIO-013077-01 is provided in the table

below. This information is essential for accurate stock solution preparation and handling.
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Property Value

IUPAC Name
6-(3-(6-Methylpyridin-2-yl)-1H-pyrazol-4-

yl)quinoxaline

CAS Number 746667-48-1[1][2][4]

Molecular Formula C₁₇H₁₃N₅[1][4]

Molecular Weight 287.32 g/mol [1][4][5]

Appearance Light yellow to brown solid[4]

Purity >98%[1]

Solubility and Storage
Proper solvent selection and storage conditions are paramount to maintaining the integrity and

activity of BIO-013077-01.

Solvent Solubility Storage of Powder Storage of Solution

DMSO

≥ 60 mg/mL; up to 100

mg/mL (348.04 mM)

with sonication[2][4][5]

3 years at -20°C; 2

years at 4°C[4][5]

6 months at -80°C; 1

month at -20°C[2][4]

[6]

Note: It is highly recommended to use newly opened, anhydrous DMSO, as hygroscopic

DMSO can negatively impact solubility.[4] To enhance solubility, warming the solution to 37°C

and using an ultrasonic bath may be beneficial.[2][7]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BIO-013077-01 in

Dimethyl Sulfoxide (DMSO).

Materials
BIO-013077-01 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Procedure
Pre-weighing Preparation: Before opening, allow the vial of BIO-013077-01 powder to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation of

moisture.

Weighing the Compound: Carefully weigh out the desired amount of BIO-013077-01 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 2.873 mg of the compound.

Calculation: Mass (mg) = Desired Volume (L) × Desired Concentration (mol/L) × Molecular

Weight ( g/mol ) × 1000 (mg/g)

Example: 0.001 L × 0.010 mol/L × 287.32 g/mol × 1000 mg/g = 2.873 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

weighed BIO-013077-01. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution for 10-15 minutes.[2][4] Gentle

warming to 37°C can also aid in solubilization.[7] Visually inspect the solution to ensure it is

clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, it is crucial to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes.[2][6]
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Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).[2][4][6]

Stock Solution Preparation Table
For convenience, the table below provides the required mass of BIO-013077-01 for preparing

various common stock solution concentrations and volumes.

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.287 mg 1.437 mg 2.873 mg

5 mM 1.437 mg 7.183 mg 14.366 mg

10 mM 2.873 mg 14.366 mg 28.732 mg

50 mM 14.366 mg 71.830 mg 143.660 mg

Diagrams
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Caption: Workflow for preparing BIO-013077-01 stock solution.
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Caption: Inhibition of the TGF-β signaling pathway by BIO-013077-01.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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